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Compound of Interest

Compound Name: 2-Aminonicotinaldehyde

Cat. No.: B047744 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of 2-aminonicotinaldehyde is a critical aspect of laboratory safety and

environmental responsibility. This guide provides essential, step-by-step procedures for the

safe handling and disposal of this compound, ensuring compliance with safety protocols and

regulations. Adherence to these procedures will help safeguard laboratory personnel and the

environment from potential hazards.

Hazard Profile and Safety Precautions
2-Aminonicotinaldehyde is classified as a hazardous substance. Understanding its primary

hazards is the first step in safe handling and disposal.

GHS Hazard Classifications:

Skin Irritation (Category 2): Causes skin irritation.[1][2]

Eye Irritation (Category 2): Causes serious eye irritation.[1][2]

May cause respiratory irritation.[2]

Safety Precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves (e.g., nitrile), a lab coat, and safety goggles or a face shield.[1][2]
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Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.[2]

Handling: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

[1][2]

Quantitative Data Summary
No specific quantitative data for disposal, such as concentration thresholds or pH for

neutralization, is readily available in the provided safety data sheets. Disposal procedures are

primarily guided by regulatory compliance.

Parameter Value

GHS Hazard Codes H315, H319, H335

GHS Precautionary Codes
P261, P264, P271, P280, P302+P352,

P304+P340, P305+P351+P338, P501

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of 2-
aminonicotinaldehyde. This procedure should be followed by trained laboratory personnel.

Personal Protective Equipment (PPE): Before handling the waste, ensure you are wearing

the appropriate PPE, including chemical-resistant gloves, a lab coat, and safety goggles.

Waste Segregation:

Designate a specific, clearly labeled waste container for 2-aminonicotinaldehyde and

any materials contaminated with it (e.g., weighing paper, contaminated gloves, pipette tips,

and absorbent paper).

Do not mix 2-aminonicotinaldehyde waste with other chemical waste streams unless

explicitly permitted by your institution's Environmental Health and Safety (EHS) office.

Waste Container Labeling:
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The waste container must be clearly labeled with "Hazardous Waste" and the full chemical

name: "2-Aminonicotinaldehyde".[3]

Indicate the associated hazards (e.g., "Irritant").

Ensure the date of waste accumulation is clearly marked on the label.

Temporary Storage:

Store the sealed waste container in a designated, secure hazardous waste accumulation

area.

The storage area should be well-ventilated and away from incompatible materials.[2]

Final Disposal:

Disposal of 2-aminonicotinaldehyde must be conducted through a licensed and

approved hazardous waste disposal company.[1][3]

Contact your institution's EHS office to arrange for the pickup and disposal of the

hazardous waste.

Do not attempt to dispose of this chemical down the drain or in regular trash.[3]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 2-
aminonicotinaldehyde.
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Start: Handling 2-Aminonicotinaldehyde

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)
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(Unused chemical, contaminated materials)
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Designated Container
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'2-Aminonicotinaldehyde'
'Irritant'
Date

Store in Secure
Hazardous Waste Area

Contact EHS for Pickup

Final Disposal by
Licensed Waste Company

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2-Aminonicotinaldehyde.
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Disclaimer: This information is intended as a guide and does not replace the need to consult

the specific Safety Data Sheet (SDS) for 2-aminonicotinaldehyde and to follow all local, state,

and federal regulations. Always consult with your institution's Environmental Health and Safety

(EHS) office for specific guidance on hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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